Cas no 241488-32-4 (N-Phenyl-5,7-bis(trifluoromethyl)1,8naphthyridin-2-amine)

• Product Name: N-Phenyl-5,7-bis(trifluoromethyl)1,8naphthyridin-2-amine
• CAS No: 241488-32-4
• MF: C₁₆H₉F₆N₃
• MW: 357.253184080124
• CID: 245667
• PubChem ID: 2764731
• Update Time: 2025-10-28

N-Phenyl-5,7-bis(trifluoromethyl)1,8naphthyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridin-2-amine,N-phenyl-5,7-bis(trifluoromethyl)-
• 1,8-Naphthyridin-2-amine,N-phenyl-5,7-bis(trifluoromethyl)-(9CI)
• N-Phenyl-5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-amine
• 241488-32-4
• DTXSID401191250
• 10D-025
• HMS568N10
• N-phenyl-5,7-bis(trifluoromethyl)[1,8]naphthyridin-2-amine
• CDS1_001324
• AKOS005074069
• Bionet1_000348
• DivK1c_002364
• N-Phenyl-5,7-bis(trifluoromethyl)1,8naphthyridin-2-amine

• Inchi： 1S/C16H9F6N3/c17-15(18,19)11-8-12(16(20,21)22)24-14-10(11)6-7-13(25-14)23-9-4-2-1-3-5-9/h1-8H,(H,23,24,25)
• InChI Key： PBQJLXSHRMIUOQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)N=C2C=1C=CC(NC1C=CC=CC=1)=N2)(F)F

Computed Properties

• Exact Mass: 357.07017
• Monoisotopic Mass: 357.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• PSA: 37.81

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on N-Phenyl-5,7-bis(trifluoromethyl)1,8naphthyridin-2-amine

N-Phenyl-5,7-bis(trifluoromethyl)1,8-naphthyridin-2-amine (CAS No. 241488-32-4): A Comprehensive Overview

N-Phenyl-5,7-bis(trifluoromethyl)1,8-naphthyridin-2-amine (CAS No. 241488-32-4) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potent biological activities, has been the subject of numerous studies aimed at elucidating its potential therapeutic applications.

The molecular structure of N-Phenyl-5,7-bis(trifluoromethyl)1,8-naphthyridin-2-amine is notable for its naphthyridine core and the presence of trifluoromethyl groups. These functional groups contribute to the compound's high lipophilicity and stability, making it an attractive candidate for drug development. The phenyl substituent further enhances its binding affinity to various biological targets, which is crucial for its pharmacological activity.

Recent research findings have highlighted the potential of N-Phenyl-5,7-bis(trifluoromethyl)1,8-naphthyridin-2-amine in the treatment of various diseases. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent antiproliferative activity against a range of cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

In addition to its anticancer properties, N-Phenyl-5,7-bis(trifluoromethyl)1,8-naphthyridin-2-amine has shown promise in the treatment of neurodegenerative disorders. Research conducted at the University of California revealed that this compound can effectively modulate glutamate receptors, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. The ability to target these receptors suggests that N-Phenyl-5,7-bis(trifluoromethyl)1,8-naphthyridin-2-amine may have neuroprotective effects.

The pharmacokinetic properties of N-Phenyl-5,7-bis(trifluoromethyl)1,8-naphthyridin-2-amine have also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a long half-life, which are desirable attributes for a potential therapeutic agent. Furthermore, it exhibits low toxicity in animal models, suggesting a favorable safety profile.

To further explore the therapeutic potential of N-Phenyl-5,7-bis(trifluoromethyl)1,8-naphthyridin-2-amine, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various diseases. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses.

The synthesis of N-Phenyl-5,7-bis(trifluoromethyl)1,8-naphthyridin-2-amine involves a series of well-defined chemical reactions. Key steps include the formation of the naphthyridine core through a condensation reaction and the introduction of trifluoromethyl groups via electrophilic aromatic substitution. The final step involves the attachment of the phenyl substituent through an amide coupling reaction. The overall synthetic route is efficient and scalable, making it suitable for large-scale production.

In conclusion, N-Phenyl-5,7-bis(trifluoromethyl)1,8-naphthyridin-2-amine (CAS No. 241488-32-4) is a promising compound with a wide range of potential applications in medicine. Its unique structural features and potent biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to provide valuable insights into its efficacy and safety profile.